2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide

• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol
• IUPAC Name: 2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C14H13FN2O2/c1-10-3-2-4-13(16-10)17-14(18)9-19-12-7-5-11(15)6-8-12/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key: MCGOYZUGTXCFHL-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NC(=O)COC2=CC=C(C=C2)F

Description

2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide is a chemical compound that belongs to the class of amide derivatives. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide involves its binding to the sigma-1 receptor. This binding results in the modulation of intracellular calcium signaling and the regulation of neurotransmitter release. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide has a number of biochemical and physiological effects. It has been shown to increase the expression of neurotrophic factors, which are involved in the growth and survival of neurons. It has also been shown to decrease the production of pro-inflammatory cytokines, which are involved in the inflammatory response. These effects may contribute to its potential use as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide in lab experiments is its high affinity for the sigma-1 receptor, which allows for the selective targeting of this receptor. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide. One potential direction is the investigation of its potential use as a therapeutic agent in the treatment of neurodegenerative diseases. Another direction is the study of its mechanism of action and its effects on intracellular signaling pathways. Additionally, the development of more selective and potent sigma-1 receptor ligands may lead to the discovery of new therapeutic agents for the treatment of neurological disorders.
Conclusion:
In conclusion, 2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its high affinity for the sigma-1 receptor and its potential neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and to develop more selective and potent sigma-1 receptor ligands.

Synthesis Methods

The synthesis of 2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide involves the reaction of 4-fluoroanisole and 2-amino-6-methylpyridine with acetic anhydride in the presence of a catalyst. The resulting product is purified through column chromatography to obtain the final compound. This synthesis method has been optimized and can produce high yields of pure compound.

Scientific Research Applications

2-(4-fluorophenoxy)-N-(6-methylpyridin-2-yl)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in the regulation of neurotransmitter release, calcium signaling, and neuronal survival. This compound has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.